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Safety Evaluation of Picoxystrobin in Tea

The table below summarizes key experimental data from a study investigating the residue levels and

potential health risks of picoxystrobin during tea cultivation and brewing [1].

Evaluation
Parameter

Experimental Data
/ Finding

Context and Implications

Dissipation Half-life
(Fresh Tea Leaf)

2.7 - 6.8 days Indicates a relatively fast degradation under field

conditions. The residue level reduces by half within
this time frame.

Maximum Residue in
Green Tea

15.28 mg/kg The highest terminal residue level found at a 10-day
pre-harvest interval (PHI).

Leaching Rate
During Brewing

< 35.8% Less than this percentage of picoxystrobin residue in
dry tea leaves transfers into the tea infusion.

Risk Quotient
(Chronic, RQc)

< 1 The chronic dietary exposure risk is considered
acceptable. A value less than 1 indicates a low risk.
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Evaluation
Parameter

Experimental Data
/ Finding

Context and Implications

Risk Quotient (Acute,
RQa)

< 1 The acute dietary exposure risk is considered

acceptable. A value less than 1 indicates a low risk.

Suggested MRL for
Tea

20 mg/kg Based on the study, this Maximum Residue Limit

(MRL) is suggested to ensure consumption safety.

Experimental Protocols for Tea Safety Study

The safety data presented above were generated using the following detailed methodologies [1]:

Analytical Method: The residue analysis of picoxystrobin in fresh tea leaves, green tea, tea

infusion, and soil was performed using Ultra-Performance Liquid Chromatography tandem Mass
Spectrometry (UPLC-MS/MS).
Sample Preparation: A specific extraction and purification process was established for each matrix to
ensure accurate measurement.

Method Validation: The method was validated with spiked recovery rates ranging from 73.1% to
111.0% and relative standard deviations (RSD) between 1.8% and 9.2%, confirming its reliability and

precision.
Field Experiment: Terminal residue trials were conducted with the last application of picoxystrobin
made 10 days before harvest.
Risk Assessment Calculation: The Risk Quotient (RQ) values were calculated by comparing the

estimated dietary exposure from tea consumption with the Acceptable Daily Intake (ADI). The fact
that both RQc and RQa were significantly below 1 provides a scientific basis for the safety

conclusion.

Comparative Data and Information Gaps

While a full comparative guide is not possible with the current results, here is the available information and

identified gaps:

Classification: Picoxystrobin belongs to the strobilurin class of fungicides, which are β-

methoxyacrylates that inhibit mitochondrial respiration in fungi [2] [3]. It was the fourth strobilurin
commercialized and is known for its broad-spectrum, systemic activity with both preventative and

curative properties [2].
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Data Gap on Direct Comparisons: The search results, while containing high-quality studies, do not

provide parallel experimental data (e.g., residue dissipation rates, efficacy data) for picoxystrobin
and other fungicides like azoxystrobin or trifloxystrobin on the same set of crops. Therefore, a

structured table comparing their performance metrics cannot be constructed.

Diagram: Tea Safety Evaluation Workflow

The following diagram illustrates the logical workflow and key determination points for the safety evaluation

of picoxystrobin in tea, based on the cited study [1].

Start: Tea Safety Evaluation

Field Residue Trial

Brewing Transfer Test

Measure residue
in dry tea

Calculate Dietary Exposure

Determine leaching rate
(<35.8%)

Compare Exposure vs. ADI

Determine Risk Quotient (RQ)

Conclusion: Safe for Consumption

RQ < 1

Suggest MRL (20 mg/kg)

Data supports MRL
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The available research specifically on tea demonstrates that when used according to the studied guidelines,

picoxystrobin residues dissipate rapidly and pose a negligible dietary risk.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s639991?utm_src=pdf-body-img
https://www.smolecule.com/products/s639991?utm_src=pdf-body
https://www.smolecule.com/products/s639991?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/32623719/
https://www.agribusinessglobal.com/agrochemicals/fungicides/product-profile-picoxystrobin/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6049560/
https://www.smolecule.com/products/b639991#picoxystrobin-safety-evaluation-tea-consumption
https://www.smolecule.com/products/b639991#picoxystrobin-safety-evaluation-tea-consumption
https://www.smolecule.com/products/b639991#picoxystrobin-safety-evaluation-tea-consumption
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s639991?utm_src=pdf-bulk
https://www.smolecule.com/products/s639991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s639991?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

